(+/-)15-HETE-d8

• Molecular Formula: C20H32O3
• Molecular Weight: 328.5 g/mol
• IUPAC Name: (5Z,8Z,11Z,13E)-5,6,8,9,11,12,14,15-octadeuterio-15-hydroxyicosa-5,8,11,13-tetraenoic acid
• InChI: InChI=1S/C20H32O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,8-11,14,17,19,21H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14+/i4D,5D,8D,9D,10D,11D,17D,19D
• InChI Key: JSFATNQSLKRBCI-HAVWKUCESA-N
• Isomeric SMILES: [2H]/C(=C(\[2H])/C/C(=C(/[2H])\C\C(=C(\[2H])/C=C(\[2H])/C([2H])(CCCCC)O)\[2H])/[2H])/CCCC(=O)O
• Canonical SMILES: CCCCCC(C=CC=CCC=CCC=CCCCC(=O)O)O

Description

This compound is primarily used as an internal standard for the quantification of 15-Hydroxyeicosatetraenoic Acid in various analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) .

Preparation Methods

Synthetic Routes and Reaction Conditions: (+/-)15-Hydroxyeicosatetraenoic Acid-d8 is synthesized through the oxidation of arachidonic acid. The process involves both non-enzymatic and enzymatic pathways. The non-enzymatic pathway includes the use of chemical oxidants, while the enzymatic pathway involves 15-lipoxygenase-mediated oxidation .

Industrial Production Methods: In industrial settings, the production of (+/-)15-Hydroxyeicosatetraenoic Acid-d8 involves the large-scale oxidation of arachidonic acid using 15-lip